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Barium Chlorate: Hazard Identification

Barium chlorate is a strong oxidizer and is toxic. The table below summarizes its key hazard classifications.

Hazard Class GHS Pictogram Signal Word Hazard Statements NFPA 704 (Fire Diamond)

| Oxidizer | | Danger | H271: May cause fire or explosion; strong oxidizer. H302: Harmful if swallowed.

H332: Harmful if inhaled. [1] | Health: 2 Flammability: 0 Reactivity: 0 Special: - [1] | | Acute Toxicity | | |

| | | Aquatic Toxicity | | | H411: Toxic to aquatic life with long-lasting effects. [1] | |

Storage Guidelines & Incompatibilities

Proper storage segregation is the most critical step in preventing dangerous incidents. Never store chemicals

alphabetically, as this can place incompatible materials together. [2]

Segregation Principle: Store barium chlorate with other oxidizers, separate from all other hazard
classes. [2]

Specific Incompatibilities: Keep barium chlorate away from:
Flammables and Combustibles (e.g., solvents, shellac): Risk of fire or explosion. [1]

Reducing Agents: Can lead to violent reactions.
Strong Acids: May generate toxic or reactive gases.
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Water-Reactive Chemicals (e.g., alkali metals, anhydrous metal chlorides): Store in a dry

environment, away from sinks. [2]

The following diagram illustrates the logical decision process for safely storing barium chlorate.
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Start: Barium Chlorate Storage

Identify Hazard Class

Is it a Strong Oxidizer?

Segregate in
Oxidizer Storage Group

Yes

Check for Incompatibilities

Keep away from:
• Flammables

• Reducing Agents
• Strong Acids

Select Storage Location

Store on Shelf
(Below Eye Level)

Small Quantity

Store in Dedicated
Cabinet/Segment

Large Quantity
or Mixed Inventory
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Final Check:
Dry, Cool, Secure

Click to download full resolution via product page

Safe Handling & Operational Procedures

Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab
coat.

Hygiene: Wash hands thoroughly with soap and water after handling. [1] [3]
Work Area: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of

dust. [1]
Microscale Techniques: To minimize waste and exposure, consider using microscale methods for

experiments involving precipitation. Use a plastic folder or laminated sheet with printed worksheets to
contain tiny, controlled amounts of materials. [3]

Emergency & First Aid Procedures

Situation Immediate Action Notes

Inhalation Move to fresh air. Seek medical attention. May cause respiratory
irritation and systemic

toxicity. [1]

Ingestion Do NOT induce vomiting. Seek immediate medical

attention.

Soluble barium compounds

are highly toxic. [1]

Skin
Contact

Wash thoroughly with soap and water.

Eye
Contact

Rinse cautiously with water for several minutes. Remove

contact lenses if present. Seek medical attention if
irritation persists.

Spill Wear PPE. Carefully collect material and place in a
suitable container for disposal as hazardous waste.

Avoid creating dust.
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Waste Disposal & Environmental Considerations

Barium chlorate is very harmful to aquatic organisms. [1]
Collect all waste, including contaminated paper towels from clean-up, for disposal as hazardous
waste. [1] [3]
Never pour it down the drain. Always comply with your institution's hazardous waste protocols and

local/federal regulations. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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